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Compound of Interest

Compound Name: 14-Chloro Daunorubicin

Cat. No.: B1368327

Get Quote

Abstract & Scope
This technical guide defines the safety protocols for the handling, storage, and solubilization of

14-Chloro Daunorubicin (CAS: 121250-06-4). As a chlorinated derivative of daunorubicin and

a critical intermediate in the synthesis of valrubicin, this compound possesses dual-hazard

characteristics: it is a potent DNA intercalator (cytotoxic) and contains a reactive

-haloketone moiety (alkylating potential).

Critical Warning: Unlike standard anthracyclines, the 14-chloro substituent increases

electrophilicity, potentially enhancing vesicant properties and reactivity toward biological

nucleophiles. This protocol supersedes standard BSL-2 guidelines and mandates High Potency

Active Pharmaceutical Ingredient (HPAPI) containment strategies.

Physicochemical Profile & Hazard Assessment
The following data must be verified against the specific Certificate of Analysis (CoA) for your

batch.
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Parameter Specification Safety Implication

Chemical Name 14-Chloro Daunorubicin Precursor to Valrubicin

CAS Number 121250-06-4
Verify specific salt form (e.g.,

HCl)

Molecular Weight ~561.96 g/mol
High molecular weight limits

volatility but not aerosol risk.

Appearance Red-orange crystalline powder
Visual contamination indicator;

stains are persistent.

Reactivity -Chloromethyl ketone

High Reactivity: Susceptible to

nucleophilic attack; unstable in

basic media.

Primary Hazards
Carcinogen, Mutagen,

Reprotoxic

Vesicant: Causes severe

blistering upon contact.

Solubility
DMSO, Methanol, Water

(limited)

Solvents act as vehicles for

skin permeation.

Engineering Controls & Containment Strategy
The primary defense against 14-Chloro Daunorubicin is engineering isolation. PPE is the last

line of defense, not the first.

The Containment Hierarchy
The following diagram illustrates the mandatory containment layers required for handling dry

powder vs. solutions.
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Hazard Source:
Dry Powder / Aerosol

Primary Engineering Control (PEC)
Class II Type B2 BSC or Isolator

(Negative Pressure, 100% Exhaust)

 Contained By

Secondary Engineering Control (SEC)
ISO Class 7 Buffer Room

(Negative Pressure to Corridor)

 Housed In

Personal Protective Equipment (PPE)
Double Nitrile Gloves (ASTM D6978)

Tyvek Sleeves, N95/P100 (if outside BSC)

 Supported By

Operator Safety

 Protects

Click to download full resolution via product page

Figure 1:Hierarchy of controls. Note that standard Class II Type A2 cabinets (recirculating) are

insufficient if volatile solvents are used; Type B2 (hard-ducted) is required.

Operational Requirements
Negative Pressure: All manipulations must occur in a Biological Safety Cabinet (BSC) Class

II, Type B2, or a Compounding Aseptic Containment Isolator (CACI).
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Static Control: Use an anti-static bar or gun within the BSC before opening vials.

Anthracycline powders are electrostatic and can "jump" onto gloves/surfaces.

Surface Protection: Line the BSC work surface with plastic-backed absorbent pads

(absorbent side up) to capture micro-spills immediately.

Protocol 1: Receipt and Storage[1]
Objective: Maintain chemical stability while preventing environmental contamination during

storage.

Inspection: Upon receipt, inspect the outer package for red stains before opening. If stains

are visible, do not open; treat the entire package as hazardous waste.

Storage Conditions:

Temperature: Store at -20°C (or 2-8°C if specified by CoA). The 14-chloro group is

susceptible to hydrolysis; cold storage slows this degradation.

Light: Photolysis is a major degradation pathway for anthracyclines. Keep the vial inside a

secondary opaque container (e.g., amber jar or aluminum foil wrap).

Humidity: Store in a desiccator or with silica gel packs. Moisture accelerates the hydrolysis

of the chloride.

Segregation: Store in a dedicated "Cytotoxic/High Hazard" bin within the freezer to prevent

cross-contamination with general reagents.

Protocol 2: Solubilization & Stock Preparation
Objective: Solubilize the powder without generating aerosols. Rationale: The moment of adding

solvent to a dry powder is the highest risk for airborne contamination due to displacement of air

from the vial.

Reagents
Solvent: Anhydrous DMSO (preferred for stability) or Methanol. Avoid water for stock

solutions to prevent hydrolysis.
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Venting: 0.2 µm Hydrophobic Venting Needle.

Workflow Logic

Dry Powder Vial Step 1: Negative Pressure
Insert Venting Needle

Step 2: Solvent Addition
Add DMSO via Syringe
(Dropwise down wall)

Step 3: Dissolution
Swirl gently (No Vortex)

Allow 5 min rest

Step 4: Aliquot
Dispense into Cryovials

Click to download full resolution via product page

Figure 2:Aerosol-free solubilization workflow. The use of a venting needle prevents over-

pressurization of the vial.

Detailed Procedure
Equilibration: Allow the vial to warm to room temperature inside the BSC (prevents

condensation).

Venting: Insert a hydrophobic vent needle into the septum. This equalizes pressure as

solvent is added, preventing "spray back."

Addition: Draw the solvent (DMSO) into a Luer-lock syringe. Insert the needle and slowly

inject the solvent down the side wall of the vial. Do not aim directly at the powder to avoid

puffing.

Dissolution: Do NOT vortex. Vortexing creates aerosols. Swirl the vial gently by hand or use

a hematology rocker.

Rest: Let the vial sit for 5 minutes. This allows any micro-aerosols inside the headspace to

settle before the septum is pierced again.

Protocol 3: Spill Management & Deactivation[2]
Objective: Chemically inactivate 14-Chloro Daunorubicin. Simple cleaning is insufficient; the

molecule must be degraded. Mechanism: Sodium hypochlorite (bleach) oxidizes the

anthraquinone ring system, breaking the chromophore and destroying DNA-binding capability.
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Deactivation Agent
Primary Agent: 10% Sodium Hypochlorite (freshly prepared). Note: Standard 5% bleach is

effective but 10% is recommended for rapid degradation of high-concentration spills.

Neutralizer: 1% Sodium Thiosulfate (to remove bleach residue and prevent corrosion of

stainless steel).

Spill Clean-Up Steps
Isolate: Alert personnel. Place "Do Not Enter" signage.

PPE Up: Wear double gloves, gown, and respiratory protection (if outside BSC).

Contain: Cover the spill with absorbent pads.

Inactivate (The Critical Step):

Gently pour 10% Sodium Hypochlorite over the pads, starting from the outside edge

moving inward.

Wait Time: Allow 15 minutes of contact time.

Visual Indicator: The red/orange color should fade to a pale yellow or colorless solution. If

red remains, the drug is still active.

Clean: Remove pads. Wipe the area with Sodium Thiosulfate to neutralize the bleach.[1]

Rinse: Final wipe with sterile water and then 70% ethanol.

Waste Disposal
Trace Waste: Gloves, empty vials, and pads used for minor cleaning must be disposed of in

yellow "Chemotherapy/Incineration" bins.

Bulk Waste: Unused stock solutions must be treated as hazardous chemical waste (RCRA).

Do not pour down the drain.
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Sharps: Needles used with 14-Chloro Daunorubicin must never be recapped. Discard

immediately into chemotherapy-rated sharps containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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